

The Benzothiadiazole Scaffold: A Comprehensive Guide to Structure-Activity Relationships in Drug Discovery

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 1,2,3-benzothiadiazol-6-ylmethanol

Cat. No.: B8690166

[Get Quote](#)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract: The 2,1,3-benzothiadiazole (BTD) nucleus is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of benzothiadiazole derivatives across a range of therapeutic areas, including oncology, infectious diseases, neurodegenerative disorders, and metabolic diseases. By synthesizing data from seminal and contemporary research, this document offers field-proven insights into the rational design and optimization of BTD-based therapeutic agents. Detailed experimental protocols for the synthesis of key BTD derivatives and for the evaluation of their biological activities are provided, alongside illustrative diagrams of relevant signaling pathways and experimental workflows to facilitate a deeper understanding of the concepts discussed.

Introduction: The Versatility of the Benzothiadiazole Core

The 2,1,3-benzothiadiazole scaffold, a bicyclic system comprising a benzene ring fused to a thiadiazole ring, has emerged as a cornerstone in the design of novel therapeutic agents. Its unique electronic properties, arising from the electron-deficient nature of the thiadiazole ring, and its rigid, planar structure provide a versatile platform for molecular recognition by a variety of biological targets. This has led to the development of benzothiadiazole derivatives with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, antidiabetic, and neuroprotective effects.^{[1][2][3][4][5]}

The exploration of the structure-activity relationships of benzothiadiazole derivatives is crucial for the optimization of lead compounds and the development of potent and selective drugs. This guide will delve into the nuanced effects of substituent modifications at various positions of the BTD ring system on biological activity, providing a roadmap for medicinal chemists and drug discovery scientists.

The Synthetic Landscape of Benzothiadiazole Derivatives

The functionalization of the benzothiadiazole core is a key aspect of SAR studies. A variety of synthetic methodologies have been developed to introduce diverse substituents onto the BTD ring, enabling a systematic exploration of the chemical space.

Synthesis of the 2,1,3-Benzothiadiazole Core

The foundational 2,1,3-benzothiadiazole can be synthesized through several methods. A common approach involves the cyclization of 1,2-phenylenediamine with a sulfur-containing reagent.

Functionalization at the 4- and 7-Positions

The 4- and 7-positions of the benzothiadiazole ring are particularly amenable to functionalization, often through bromination followed by cross-coupling reactions. This allows for the introduction of a wide array of aryl and heteroaryl substituents, which have been shown to significantly impact biological activity.^{[6][7]}

Experimental Protocol: Synthesis of 4,7-Dibromo-2,1,3-benzothiadiazole

This protocol describes a common method for the dibromination of 2,1,3-benzothiadiazole, a key intermediate for further derivatization.^[6]

Materials:

- 2,1,3-Benzothiadiazole
- N-bromosuccinimide (NBS)
- Concentrated sulfuric acid
- Deionized water
- Methanol
- n-Hexane
- Round-bottom flask
- Magnetic stirrer
- Heating mantle
- Ice bath
- Filtration apparatus

Procedure:

- Under a nitrogen atmosphere, dissolve 2,1,3-benzothiadiazole (e.g., 6.81 g, 50 mmol) in concentrated sulfuric acid (200 mL) in a round-bottom flask.^[6]
- With stirring, add N-bromosuccinimide (18.71 g, 105 mmol) in three portions at 60°C.^[6]
- Continue stirring the reaction mixture at 60°C for 12 hours.^[6]

- After cooling, pour the reaction mixture into an ice-water bath (900 mL).[6]
- Collect the resulting precipitate by vacuum filtration.
- Wash the solid residue sequentially with deionized water, methanol, and n-hexane. Repeat this washing process three times.[6]
- Dry the final product under vacuum to yield 4,7-dibromo-2,1,3-benzothiadiazole as a solid.[6]

Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.[6]

SAR Studies of Benzothiadiazole Derivatives in Oncology

Benzothiadiazole derivatives have demonstrated significant potential as anticancer agents, targeting various hallmarks of cancer, including cell proliferation, angiogenesis, and apoptosis.
[1][8]

Inhibition of Protein Kinases

Many benzothiadiazole derivatives exert their anticancer effects by inhibiting protein kinases, which are crucial regulators of cell signaling pathways that are often dysregulated in cancer. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and B-Raf are key targets in this context.[8]

The SAR of 2-amino benzothiazole derivatives as dual BRAF/VEGFR-2 inhibitors has been explored. A study on 18 such derivatives revealed that substitutions at the 6-position of the benzothiazole core and on the aryl urea moiety significantly influence cytotoxic activity.[8][9]

Compound	R	R1	IC50 (μM) vs. HepG-2	IC50 (μM) vs. HCT-116	IC50 (μM) vs. MCF-7
4a	H	H	12.88	9.94	5.91
4b	H	4-CH3	61.78	55.42	46.53
4c	H	4-OCH3	65.48	58.19	42.22
4d	H	4-Cl	33.64	30.20	31.87
4f	H	4-CF3	5.05	3.58	2.74
4g	CH3	H	40.15	31.66	28.73
4l	CH3	4-CF3	15.36	13.54	9.46
4m	Cl	H	25.49	20.33	18.91
4r	Cl	4-CF3	8.10	7.81	3.85
Sorafenib	-	-	9.18	6.45	5.77

Table 1: In vitro anticancer activity of selected 2-amino-benzothiazole derivatives.
Data compiled from[8][9].

Key SAR Insights for Anticancer Activity:

- 6-Position Substitution: Unsubstituted (R=H) and 6-chloro (R=Cl) analogs generally exhibit better cytotoxicity than 6-methyl (R=CH3) substituted compounds.[9]
- Aryl Urea Moiety: The presence of an electron-withdrawing group, such as trifluoromethyl (R1=4-CF3), on the aryl urea moiety significantly enhances anticancer activity.[8][9] In

contrast, electron-donating groups like methyl ($R1=4-CH_3$) and methoxy ($R1=4-OCH_3$) tend to decrease activity.^[9]

- Safety Profile: The most potent cytotoxic compounds (4a, 4f, 4l, and 4r) showed significantly higher IC₅₀ values against normal lung cell lines (WI-38), indicating a favorable selectivity profile.^[9]

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of compounds.

Materials:

- Cancer cell lines (e.g., HepG-2, HCT-116, MCF-7)
- Complete cell culture medium (e.g., DMEM with 10% FBS)
- Benzothiadiazole derivatives (dissolved in DMSO)
- MTT solution (5 mg/mL in PBS)
- DMSO
- 96-well plates
- CO₂ incubator
- Microplate reader


Procedure:

- Seed cancer cells in a 96-well plate at a suitable density (e.g., 5×10^4 cells/well) and incubate for 24 hours to allow for cell attachment.
- Prepare serial dilutions of the benzothiadiazole derivatives in the cell culture medium.

- Remove the old medium from the wells and add 100 μ L of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).
- Incubate the plate for 48-72 hours in a CO₂ incubator at 37°C.
- Add 10 μ L of MTT solution to each well and incubate for another 4 hours.
- Remove the medium and add 100 μ L of DMSO to each well to dissolve the formazan crystals.
- Measure the absorbance at 570 nm using a microplate reader.
- Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Signaling Pathway: PI3K/Akt/mTOR Pathway Inhibition

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a common feature in many cancers, making it an attractive target for anticancer therapies. Several benzothiadiazole derivatives have been shown to inhibit this pathway.



[Click to download full resolution via product page](#)

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of benzothiadiazole derivatives.

SAR of Benzothiadiazole Derivatives as Antimicrobial Agents

The rise of antimicrobial resistance necessitates the development of new classes of antimicrobial agents. Benzothiadiazole derivatives have emerged as promising candidates with activity against a range of bacteria and fungi.[\[2\]](#)[\[10\]](#)[\[11\]](#)

The antimicrobial activity of benzothiadiazole-thiazole hybrids has been investigated, revealing key structural features that govern their potency.[\[11\]](#)[\[12\]](#)

Compound	R	MIC (µg/mL) vs. <i>S. aureus</i>	MIC (µg/mL) vs. <i>E. coli</i>	MIC (µg/mL) vs. <i>C. albicans</i>
4a	H	62.5	125	250
4b	4-NO ₂	3.90	7.81	15.63
4c	4-Cl	7.81	15.63	31.25
4d	4-F	15.63	31.25	62.5
4f	2,4-diCl	7.81	15.63	31.25
Streptomycin	-	3.90	7.81	-
Fluconazole	-	-	-	7.81

Table 2:
Minimum
Inhibitory
Concentrations
(MIC) of
benzothiazole-
thiazole hybrids.
Data compiled
from[\[11\]](#)[\[12\]](#).

Key SAR Insights for Antimicrobial Activity:

- **Electron-Withdrawing Groups:** The presence of electron-withdrawing groups, such as nitro (4-NO₂) and halogens (4-Cl, 4-F, 2,4-diCl), on the phenyl ring attached to the thiazole moiety enhances antimicrobial activity.^{[11][12]} The nitro-substituted compound 4b was the most potent, with MIC values comparable to the standard drug streptomycin.^[11]
- **Position of Substituents:** The position of the substituent on the phenyl ring also plays a role, with para-substitution generally being favorable.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard technique for determining MIC values.

Materials:

- Bacterial and fungal strains (e.g., *S. aureus*, *E. coli*, *C. albicans*)
- Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)
- Benzothiadiazole derivatives
- 96-well microtiter plates
- Microplate reader

Procedure:

- Prepare a stock solution of the benzothiadiazole derivatives in a suitable solvent (e.g., DMSO).
- In a 96-well plate, perform serial two-fold dilutions of the compounds in the appropriate broth to obtain a range of concentrations.
- Prepare an inoculum of the microorganism adjusted to a specific concentration (e.g., 5×10^5 CFU/mL).

- Add the microbial inoculum to each well of the microtiter plate.
- Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
- Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.
- The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Benzothiadiazole Derivatives in Neurodegenerative Diseases

Neurodegenerative diseases, such as Alzheimer's disease, are characterized by the progressive loss of neuronal structure and function. Benzothiadiazole derivatives have shown promise as therapeutic and diagnostic agents for these debilitating conditions.[\[13\]](#)[\[14\]](#)[\[15\]](#)

Imaging of Amyloid- β Plaques

A key pathological hallmark of Alzheimer's disease is the accumulation of amyloid- β (A β) plaques in the brain. Benzothiadiazole-triazole hybrids have been developed as potential molecular probes for the imaging of these plaques.

Key SAR Insights for A β Plaque Imaging:

- The benzothiadiazole-triazole scaffold has been shown to bind to A β aggregates, suggesting its potential as a core structure for the development of PET and SPECT imaging agents.
- Further structural modifications can be made to optimize the binding affinity, selectivity, and pharmacokinetic properties of these probes.

Inhibition of Enzymes Implicated in Alzheimer's Disease

Multi-target-directed ligands (MTDLs) are a promising therapeutic strategy for complex diseases like Alzheimer's. Benzothiazole derivatives have been designed as MTDLs targeting key enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and monoamine oxidase B (MAO-B).[\[15\]](#)

Benzothiadiazole Derivatives in Other Therapeutic Areas

Antiviral Activity

Benzothiadiazole derivatives have been investigated for their antiviral activity against a range of viruses, including hepatitis C virus (HCV) and herpes simplex virus (HSV).[16] SAR studies have shown that modifications to the benzothiadiazole core and its substituents can significantly impact antiviral potency and selectivity.[16] For instance, a disulphonamide analogue of benzothiadiazole has been identified as a potent anti-HCV agent.[16]

Antidiabetic Activity

The benzothiadiazole scaffold has been explored for the development of antidiabetic agents.[4][5][17][18][19] Some derivatives have been shown to lower blood glucose levels in animal models of diabetes.[5][17] SAR studies suggest that lipophilicity and the presence of strong electron-withdrawing groups can enhance the binding affinity to enzymes like alpha-glucosidase, contributing to their antidiabetic effects.[17]

Conclusion and Future Perspectives

The 2,1,3-benzothiadiazole scaffold has proven to be a remarkably versatile platform for the development of novel therapeutic agents. The extensive structure-activity relationship studies conducted to date have provided invaluable insights into the structural requirements for potent and selective activity across a wide range of biological targets. This in-depth technical guide has synthesized this knowledge, offering a comprehensive overview of the SAR of benzothiadiazole derivatives in oncology, infectious diseases, neurodegenerative disorders, and other therapeutic areas.

The detailed experimental protocols and illustrative diagrams provided herein are intended to serve as a practical resource for researchers in the field, facilitating the design and execution of their own SAR studies. Future research in this area will undoubtedly focus on the further optimization of existing lead compounds, the exploration of novel biological targets, and the development of innovative synthetic methodologies to expand the chemical diversity of benzothiadiazole derivatives. The continued application of rational drug design principles,

guided by a deep understanding of SAR, holds immense promise for the discovery of next-generation benzothiadiazole-based drugs with improved efficacy and safety profiles.

References

- Benzothiazoles as potential antiviral agents. PMC. [\[Link\]](#)
- Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase: Design, Synthesis, BIO Evaluation and In Silico Study. PMC. [\[Link\]](#)
- Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase. MDPI. [\[Link\]](#)
- 2D-Quantitative structure activity relationship (QSAR) modeling, docking studies, synthesis and in-vitro evaluation of 1,3,4-thiadiazole tethered coumarin derivatives as antiproliferative agents. ResearchGate. [\[Link\]](#)
- Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylamides and their derivatives as potential DHFR inhibitors. PMC. [\[Link\]](#)
- Assessing the Anti-Diabetic Potential of Novel Benzothiazole Derivatives. INTERNATIONAL JOURNAL OF MULTIDISCIPLINARY RESEARCH IN SCIENCE, ENGINEERING AND TECHNOLOGY. [\[Link\]](#)
- Crystals of 4,7-Di-2-thienyl-2,1,3-benzothiadiazole and Its Derivative with Terminal Trimethylsilyl Substituents: Synthesis, Growth, Structure, and Optical-Fluorescent Properties. MDPI. [\[Link\]](#)
- Group-based quantitative structure and activity relationship on benzothiazole derivatives for development of potent anti-cancer compounds. Chulalongkorn University. [\[Link\]](#)
- Benzothiazole: As an Antiviral Agent. Sciforum. [\[Link\]](#)
- IC 50 determination of cytotoxicity of compounds (11a-11l) against human cancer cell lines. ResearchGate. [\[Link\]](#)

- In vitro antitumor and antiviral activities of new benzothiazole and 1,3,4-oxadiazole-2-thione derivatives. PubMed. [\[Link\]](#)
- Benzothiazole derivatives as anticancer agents. PMC. [\[Link\]](#)
- A New Benzothiadiaazole Derivative with Systemic Acquired Resistance Activity in the Protection of Zucchini (*Cucurbita pepo* convar. *giromontiina*) against Viral and Fungal Pathogens. MDPI. [\[Link\]](#)
- Group-based quantitative structure and activity relationship on benzothiazole derivatives for development of potent anti-cancer compounds. ResearchGate. [\[Link\]](#)
- Recent insights into antibacterial potential of benzothiazole derivatives. PMC. [\[Link\]](#)
- Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. PMC. [\[Link\]](#)
- Group-based quantitative structure and activity relationship on benzothiazole derivatives for development of potent anti-cancer. The Thai Journal of Pharmaceutical Sciences (TJPS). [\[Link\]](#)
- Benzothiazole Moiety and Its Derivatives as Antiviral Agents. MDPI. [\[Link\]](#)
- Synthesis and Crystal Structure of 4,7-bis (2-thienylethynyl)-2,1,3-benzothiadiaazole. ResearchGate. [\[Link\]](#)
- Synthesis of 4,7-Di(2-thienyl)-2,1,3-benzothiadiaazole via Direct Arylation. ResearchGate. [\[Link\]](#)
- Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer. PMC. [\[Link\]](#)
- Emergence of benzothiazole and its derivatives as a potential antidiabetic probe. SciSpace. [\[Link\]](#)
- Synthesis and evaluation of benzothiazole-triazole and benzothiadiaazole-triazole scaffolds as potential molecular probes for amyloid- β aggregation. Royal Society of Chemistry. [\[Link\]](#)

- Identification of novel benzothiazole–thiadiazole-based thiazolidinone derivative: in vitro and in silico approaches to develop promising anti-Alzheimer's agents. PMC. [\[Link\]](#)
- SAR of different substituted benzothiazole derivatives as antibacterial agent. ResearchGate. [\[Link\]](#)
- Review Of Benzothiazole-Coumarin Derivatives As Anti-Diabetic Agents. South Eastern European Journal of Public Health (SEEJPH). [\[Link\]](#)
- Synthesis and biological evaluation of benzothiazol-based 1,3,4-oxadiazole derivatives as amyloid β -targeted compounds against Alzheimer's disease. INIS. [\[Link\]](#)
- Synthesis and evaluation of novel benzothiazole derivatives based on the bithiophene structure as potential radiotracers for beta-amyloid plaques in Alzheimer's disease. PubMed. [\[Link\]](#)
- Review Of Benzothiazole-Coumarin Derivatives As Anti-Diabetic Agents. South Eastern European Journal of Public Health. [\[Link\]](#)
- From Lipid Regulation to Neuroprotection: Multitarget (Benzo)thiazine Derivatives as Promising Leads. PMC. [\[Link\]](#)
- Synthesis and Antidiabetic Evaluation of Benzothiazole Derivatives. ResearchGate. [\[Link\]](#)
- Anti-inflammatory activity of benzothiazole derivatives. ResearchGate. [\[Link\]](#)
- Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. ResearchGate. [\[Link\]](#)
- Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. ResearchGate. [\[Link\]](#)
- Novel benzothiazole derivatives as multitargeted-directed ligands for the treatment of Alzheimer's disease. PMC. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Benzothiazole derivatives as anticancer agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Benzothiazole Moiety and Its Derivatives as Antiviral Agents [mdpi.com]
- 4. scispace.com [scispace.com]
- 5. researchgate.net [researchgate.net]
- 6. guidechem.com [guidechem.com]
- 7. Crystals of 4,7-Di-2-thienyl-2,1,3-benzothiadiazole and Its Derivative with Terminal Trimethylsilyl Substituents: Synthesis, Growth, Structure, and Optical-Fluorescent Properties [mdpi.com]
- 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 9. Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase: Design, Synthesis, BIO Evaluation and In Silico Study - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. researchgate.net [researchgate.net]
- 13. Identification of novel benzothiazole–thiadiazole-based thiazolidinone derivative: in vitro and in silico approaches to develop promising anti-Alzheimer's agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 14. Synthesis and evaluation of novel benzothiazole derivatives based on the bithiophene structure as potential radiotracers for beta-amyloid plaques in Alzheimer's disease - PubMed

[\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- [15. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [16. Benzothiazoles as potential antiviral agents - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/pmc/articles/PMC10000000/)
- [17. ijmrset.com \[ijmrset.com\]](https://www.ijmrset.com)
- [18. seejph.com \[seejph.com\]](https://www.seejph.com)
- [19. seejph.com \[seejph.com\]](https://www.seejph.com)
- To cite this document: BenchChem. [The Benzothiadiazole Scaffold: A Comprehensive Guide to Structure-Activity Relationships in Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b8690166/docs#the-benzothiadiazole-scaffold-a-comprehensive-guide-to-structure-activity-relationships-in-drug-discovery\]](https://www.benchchem.com/product/b8690166/docs#the-benzothiadiazole-scaffold-a-comprehensive-guide-to-structure-activity-relationships-in-drug-discovery)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check